YH16899

• CAS No.: 1428623-14-6
• Product Name: YH16899
• Molecular Formula: C19H13F5N2O3S
• Molecular Weight: 444.37
• IUPAC Name: 2-[5,6-difluoro-2-[3-(trifluoromethyl)benzoyl]imino-1,3-benzothiazol-3-yl]butanoic acid
• Standard InChI: InChI=1S/C19H13F5N2O3S/c1-2-13(17(28)29)26-14-7-11(20)12(21)8-15(14)30-18(26)25-16(27)9-4-3-5-10(6-9)19(22,23)24/h3-8,13H,2H2,1H3,(H,28,29)
• Standard InChIKey: PMAMDXBXQJIVJC-BWAHOGKJSA-N
• SMILES: CCC(C(=O)O)N1C2=CC(=C(C=C2SC1=NC(=O)C3=CC(=CC=C3)C(F)(F)F)F)F
• Appearance: Solid powder
• Description: YH16899 is an inhibitor of the KRS-67LR interaction by directly blocking the association between KRS and 67LR, suppressing the dynamic movement of the N-terminal extension of KRS and reducing membrane localization of KRS.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: YH16899; YH-16899; YH 16899; BC-K-YH16899
• Reference: 1: Cho HY, Ul Mushtaq A, Lee JY, Kim DG, Seok MS, Jang M, Han BW, Kim S, Jeon YH. Characterization of the interaction between lysyl-tRNA synthetase and laminin receptor by NMR. FEBS Lett. 2014 Aug 25;588(17):2851-8. doi: 10.1016/j.febslet.2014.06.048. Epub 2014 Jun 28. PubMed PMID: 24983501.; 2: Kim DG, Lee JY, Kwon NH, Fang P, Zhang Q, Wang J, Young NL, Guo M, Cho HY, Mushtaq AU, Jeon YH, Choi JW, Han JM, Kang HW, Joo JE, Hur Y, Kang W, Yang H, Nam DH, Lee MS, Lee JW, Kim ES, Moon A, Kim K, Kim D, Kang EJ, Moon Y, Rhee KH, Han BW, Yang JS, Han G, Yang WS, Lee C, Wang MW, Kim S. Chemical inhibition of prometastatic lysyl-tRNA synthetase-laminin receptor interaction. Nat Chem Biol. 2014 Jan;10(1):29-34. doi: 10.1038/nchembio.1381. Epub 2013 Nov 10. PubMed PMID: 24212136; PubMed Central PMCID: PMC4021855.
• PubChem Compound: 71508340
• Last Modified: Jan 08 2022